![molecular formula C12H13N5O B2573984 N-[1-(2,6-Dimethylphenyl)tetrazol-5-yl]prop-2-enamide CAS No. 2305291-12-5](/img/structure/B2573984.png)
N-[1-(2,6-Dimethylphenyl)tetrazol-5-yl]prop-2-enamide
Description
N-[1-(2,6-Dimethylphenyl)tetrazol-5-yl]prop-2-enamide , commonly referred to as tetrazole , is a synthetic organic heterocyclic compound. It consists of a doubly unsaturated five-membered aromatic ring with four nitrogen atoms, one carbon atom, and two hydrogen atoms. Tetrazoles do not occur naturally but have gained significant attention due to their diverse biological applications, particularly in material and medicinal chemistry .
Synthesis Analysis
Molecular Structure Analysis
The planar structure of tetrazole contributes to its stability and favorable interactions with receptors. Tetrazoles act as nonclassical bioisosteres of carboxylic acids due to their similar pKa values. The tautomeric forms include 1H-tetrazole, 2H-tetrazole, and 5H-tetrazole. The latter is nonaromatic, while the former two are aromatic due to their six π electrons .
Chemical Reactions Analysis
Tetrazoles exhibit both electron-donating and electron-withdrawing properties. They are versatile in chemical reactions and have been explored for various applications. For instance, N,N-dimethyl-2-[(phenyl)(1H-tetrazol-1-yl)methyl]hydrazine-1-carboxamide demonstrated significant anti-inflammatory activity .
Physical And Chemical Properties Analysis
- Biological Activities : Tetrazoles possess a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-inflammatory, and antihypertensive properties .
Future Directions
properties
IUPAC Name |
N-[1-(2,6-dimethylphenyl)tetrazol-5-yl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O/c1-4-10(18)13-12-14-15-16-17(12)11-8(2)6-5-7-9(11)3/h4-7H,1H2,2-3H3,(H,13,14,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRRIVVXURDCJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C(=NN=N2)NC(=O)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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